N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide

• IUPAC Name: N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide
• InChI: InChI=1S/C15H22N2O2S/c18-13(9-17-1-2-20-14(17)19)16-15-6-10-3-11(7-15)5-12(4-10)8-15/h10-12H,1-9H2,(H,16,18)
• InChI Key: YZPXUXUMCCUKIB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)N1CC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide, also known as AOA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. AOA belongs to the class of thiazolidinedione derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide exerts its biological effects by inhibiting the activity of GSK-3β. GSK-3β is a serine/threonine kinase that plays a crucial role in various cellular processes. It is involved in the regulation of glycogen synthesis, gene expression, cell proliferation, differentiation, and apoptosis. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide inhibits the activity of GSK-3β by binding to its ATP-binding site and preventing the phosphorylation of its substrates. This results in the modulation of various signaling pathways such as the Wnt/β-catenin pathway, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of GSK-3β, which is involved in the regulation of various cellular processes. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to exhibit anti-tumor effects by inducing apoptosis and inhibiting cell proliferation. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to exhibit anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential applications in scientific research, and its mechanism of action is well understood. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to exhibit various biological activities, making it a versatile tool for investigating various cellular processes. However, N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide also has some limitations for lab experiments. It is a synthetic compound that may not accurately represent the natural compounds found in living organisms. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide. One possible direction is the investigation of its potential therapeutic effects in various disease models. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic effects, making it a promising candidate for the development of novel therapeutics. Another possible direction is the investigation of its potential as a tool for studying various cellular processes. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to inhibit the activity of GSK-3β, which is involved in the regulation of various cellular processes. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide may be used to investigate the role of GSK-3β in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Synthesis Methods

The synthesis of N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide involves the reaction of 1-adamantylamine with 2-thioxo-1,3-thiazolidin-4-one in the presence of acetic anhydride. The reaction proceeds through the formation of an intermediate, which is then converted to N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide by hydrolysis. The purity of the synthesized N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide can be confirmed by using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-diabetic effects. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to inhibit the activity of glycogen synthase kinase 3β (GSK-3β), which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been used in various in vitro and in vivo studies to investigate its potential therapeutic effects.